3-(2,5-Dichlorothiophen-3-yl)-2-oxopropanoic acid

• IUPAC Name: 3-(2,5-dichlorothiophen-3-yl)-2-oxopropanoic acid
• InChI: InChI=1S/C7H4Cl2O3S/c8-5-2-3(6(9)13-5)1-4(10)7(11)12/h2H,1H2,(H,11,12)
• InChI Key: IYDPPVMTLRQMRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1CC(=O)C(=O)O)Cl)Cl
• Molecular Formula: C7H4Cl2O3S
• Molecular Weight: 239.07 g/mol
• CAS No.: 1935108-70-5

Description

3-(2,5-Dichlorothiophen-3-yl)-2-oxopropanoic acid, also known as DCTA, is a chemical compound that has been used in scientific research for its various properties. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis of Derivatives for Anticancer Agents

A significant area of application for derivatives of 3-(2,5-Dichlorothiophen-3-yl)-2-oxopropanoic acid is in the synthesis of compounds that exhibit potent anticancer activities. For instance, the discovery and structure-activity relationship analysis of 3-aryl-5-aryl-1,2,4-oxadiazoles, such as 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole, highlight their role as novel apoptosis inducers. These compounds demonstrate good activity against several breast and colorectal cancer cell lines, showcasing their potential as anticancer agents. The identified molecular target, TIP47, an IGF II receptor-binding protein, underscores the specificity and mechanism-based approach of these compounds in cancer therapy (Zhang et al., 2005).

Electrochromic Materials Development

Another application area for this compound derivatives involves the synthesis of electrochromic materials. The creation of new 2,5-di(thiophen-2-yl)furan-3-carbonitrile derivatives and investigation of their homopolymers and copolymers with EDOT for electrochromic properties highlight the importance of these compounds in developing new materials with potential applications in electronic display technologies. These derivatives demonstrate distinct electrochromic properties, making them suitable candidates for electronic display and device applications due to their stability, fast response time, and good optical contrast (Abaci et al., 2016).

Organic Sensitizers for Solar Cell Applications

Derivatives of this compound have also found applications in the field of renewable energy, particularly in the design and synthesis of organic sensitizers for solar cells. Novel organic sensitizers, incorporating donor, electron-conducting, and anchoring groups, have been engineered at the molecular level. These sensitizers, when anchored onto TiO2 film, exhibit high incident photon to current conversion efficiency, demonstrating their effectiveness in photovoltaic applications. This research opens new avenues for the development of more efficient and sustainable solar energy technologies (Kim et al., 2006).